4-amino-N-isopropyl-5-[(4-pyrimidin-2-ylpiperazin-1-yl)carbonyl]isothiazole-3-carboxamide

• IUPAC Name: 4-amino-N-propan-2-yl-5-(4-pyrimidin-2-ylpiperazine-1-carbonyl)-1,2-thiazole-3-carboxamide
• InChI: InChI=1S/C16H21N7O2S/c1-10(2)20-14(24)12-11(17)13(26-21-12)15(25)22-6-8-23(9-7-22)16-18-4-3-5-19-16/h3-5,10H,6-9,17H2,1-2H3,(H,20,24)
• InChI Key: QVMGGKFXWAYSHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=NSC(=C1N)C(=O)N2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C16H21N7O2S
• Molecular Weight: 375.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: CC(C)NC(=O)c1c(c(sn1)C(=O)N2CCN(CC2)c3nc ccn3)N.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has explored the synthesis and biological evaluation of novel derivatives, demonstrating the chemical's versatility in creating compounds with potential anticancer and anti-inflammatory properties. One study synthesized a series of compounds through various chemical reactions, including condensation and cycloaddition, which were then evaluated for their cytotoxic and 5-lipoxygenase inhibition activities. The structure-activity relationship (SAR) was discussed to understand the compounds' efficacy (Rahmouni et al., 2016).

Antibacterial Applications

Another aspect of research focuses on the antibacterial potential of derivatives. Compounds synthesized from 5-aminopyrazole-4-carbonitriles have shown significant antibacterial activity, indicating the chemical's potential in developing new antimicrobial agents (Rahmouni et al., 2014).

Anti-Influenza Virus Activity

Furthermore, benzamide-based 5-aminopyrazoles and their derivatives have been identified for their remarkable activity against the avian influenza virus, showcasing the compound's potential in antiviral drug development. The synthesis route and the compounds' efficacy against the H5N1 strain were highlighted, with several compounds showing significant viral reduction (Hebishy et al., 2020).

Heterocyclic Chemistry

Research in heterocyclic chemistry has also seen the use of related compounds in synthesizing various heterocycles, which are crucial in pharmaceuticals and agrochemicals. Studies have demonstrated methods for creating pyrazolo[3,4-d]pyrimidines and their efficacy in different biological activities, including anti-inflammatory and anticancer properties (Kaping et al., 2020).

Mechanism of Action

While the exact mechanism of action for this compound is not specified, similar compounds have shown significant inhibitory activity with IC50 values ranging from 0.057 ± 0.003–3.646 ± 0.203 μM compared to sorafenib IC50: 0.184 ± 0.01 μM.